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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper management of 2-Hydroxymethylene ethisterone is critical for laboratory safety and

environmental protection. This potent synthetic hormone, a derivative of ethisterone, requires

careful handling and disposal due to its potential health risks. Researchers, scientists, and drug

development professionals should adhere to the following guidelines to ensure safe practices.

While a specific Safety Data Sheet (SDS) for 2-Hydroxymethylene ethisterone is not readily

available, data for the parent compound, ethisterone, indicates significant health hazards.

Ethisterone is suspected to be a reproductive toxin and may cause damage to the liver,

cardiovascular system, endocrine system, and central nervous system[1]. Therefore, it is

prudent to handle 2-Hydroxymethylene ethisterone with the same level of caution.

Hazard Summary for Ethisterone (Parent
Compound)
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Hazard Category Description

Acute Health Effects

May cause skin, eye, and respiratory tract

irritation. Ingestion can lead to gastrointestinal

issues, and may affect the central nervous

system, liver, and blood coagulation[1].

Chronic Health Effects

Suspected reproductive system toxin for both

males and females[1]. May cause damage to

the liver, cardiovascular system, endocrine

system, and central nervous system[1].

Carcinogenicity
Not explicitly classified for ethisterone, but

caution is advised with hormonal compounds.

Developmental Toxicity Classified as a suspected reproductive toxin[1].

**Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of 2-Hydroxymethylene
ethisterone in a laboratory setting.

Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

A dust respirator if there is a risk of generating airborne particles[1].

Decontamination of Equipment: All equipment that has come into contact with 2-
Hydroxymethylene ethisterone must be decontaminated.

Use a suitable solvent (e.g., ethanol, methanol) to rinse surfaces and equipment.

Collect all rinsing solvents as hazardous waste.
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Waste Segregation and Collection:

Solid Waste: Collect any solid 2-Hydroxymethylene ethisterone, contaminated materials

(e.g., weighing paper, gloves, pipette tips), and spill cleanup materials in a clearly labeled,

sealed container for hazardous chemical waste.

Liquid Waste: Collect all solutions containing 2-Hydroxymethylene ethisterone and the

decontamination rinsates in a separate, clearly labeled, and sealed container for

hazardous liquid waste.

Waste Labeling: All waste containers must be clearly labeled with:

The full chemical name: "2-Hydroxymethylene ethisterone Waste"

The primary hazard(s) (e.g., "Toxic," "Hazardous Chemical Waste")

The date of accumulation.

Storage of Waste: Store the sealed and labeled waste containers in a designated, secure

hazardous waste accumulation area, away from incompatible materials such as oxidizing

agents[1].

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of 2-Hydroxymethylene ethisterone down the drain or in regular

trash.

Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the key decision points and procedures for the safe handling

and disposal of potent compounds like 2-Hydroxymethylene ethisterone.
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Caption: Workflow for Safe Handling and Disposal of 2-Hydroxymethylene ethisterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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